Cas no 1550719-72-6 (5-cyclopentylfuran-2-carboxylic acid)

• Product Name: 5-cyclopentylfuran-2-carboxylic acid
• CAS No: 1550719-72-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD30498600
• CID: 5151572
• PubChem ID: 83816890
• Update Time: 2025-05-20

5-cyclopentylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-cyclopentyl-
• 5-cyclopentylfuran-2-carboxylic acid

• MDL： MFCD30498600
• Inchi： 1S/C10H12O3/c11-10(12)9-6-5-8(13-9)7-3-1-2-4-7/h5-7H,1-4H2,(H,11,12)
• InChI Key： YCJDWYMAVXKGLA-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2)=CC=C1C(O)=O

Additional information on 5-cyclopentylfuran-2-carboxylic acid

5-Cyclopentylfuran-2-Carboxylic Acid: A Comprehensive Overview

5-Cyclopentylfuran-2-carboxylic acid (CAS No. 1550719-72-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a cyclopentyl group attached to a furan ring, has been the subject of extensive research due to its potential applications in drug development and as a versatile building block in organic synthesis.

The molecular structure of 5-cyclopentylfuran-2-carboxylic acid is notable for its combination of aromaticity and cyclic substituents. The furan ring, a five-membered heterocycle containing one oxygen atom, provides the compound with aromatic stability. The cyclopentyl group, on the other hand, introduces steric bulk and potential for further functionalization. This combination makes 5-cyclopentylfuran-2-carboxylic acid an attractive candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the potential of 5-cyclopentylfuran-2-carboxylic acid in drug discovery. Researchers have investigated its ability to modulate various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), which are key players in epigenetic regulation and cancer progression.

The synthesis of 5-cyclopentylfuran-2-carboxylic acid has also been optimized in recent years. Traditionally, the compound was synthesized via multi-step processes involving furan derivatization and subsequent cyclization. However, advancements in catalytic methods and green chemistry have enabled more efficient routes. For example, a 2023 report in *Green Chemistry* described a one-pot synthesis using microwave-assisted conditions, significantly reducing reaction time and improving yield.

In addition to its pharmacological applications, 5-cyclopentylfuran-2-carboxylic acid has shown promise in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and sensing applications. A 2023 study in *Chemical Communications* explored its coordination properties with transition metals, revealing potential applications in homogeneous catalysis for alkene epoxidation.

The versatility of 5-cyclopentylfuran-2-carboxylic acid extends to its role as a precursor for more complex molecules. By leveraging its functional groups—specifically the carboxylic acid moiety—researchers can readily perform substitutions or condensations to generate derivatives with enhanced bioactivity or solubility. This modular approach has facilitated the exploration of diverse chemical spaces, further underscoring the compound's value in modern organic chemistry.

From an environmental standpoint, the synthesis and application of 5-cyclopentylfuran-2-carboxylic acid align with sustainable chemistry principles. Its use of renewable feedstocks and energy-efficient synthesis methods contribute to reducing the ecological footprint of chemical production. As green chemistry continues to gain prominence, compounds like 5-cyclopentylfuran-2-carboxylic acid are expected to play an increasingly important role in environmentally friendly chemical processes.

In conclusion, 5-cyclopentylfuran-2-carboxylic acid (CAS No. 1550719-72-6) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug development, catalysis, and materials science. As ongoing studies continue to uncover new facets of this compound's utility, its impact on both academic research and industrial applications is likely to grow exponentially.